Benzyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

- Benzyl 2,2,2-trichloroacetimidate
- 2,2,2-Trichloroacetimidic acid benzyl ester
- benzyl 2,2,2-trichloroethanimidate
- Trichloroacetimidic Acid Benzyl Ester
- Benzyl trichloroacetimidate
- Benzyltrichloroacetimidate
- benzyl trichloroacetoimidate
- Ethanimidic acid, 2,2,2-trichloro-, phenylmethyl ester
- 2,2,2-trichloro-1-(phenylmethoxy)ethanimine
- HUZCTWYDQIQZPM-UHFFFAOYSA-N
- benzyl 2,2,2-trichloroethanecarboximidate
- benzyl trichloracetimidate
- HUZCTWYDQIQZPM-UHFFF
- benzyl 2,2,2-trichloroacetoimidate
- J-640240
- benzyl-2,2,2-trichloroacetimidate
- AC2219
- AC-25713
- SCHEMBL52407
- AKOS005259268
- benzyl 2,2,2-trichloro-acetimidate
- FT-0622793
- Benzyl 2,2,2-trichloroacetimidate, 99%
- HUZCTWYDQIQZPM-UHFFFAOYSA-
- NS00122091
- InChI=1/C9H8Cl3NO/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5,13H,6H2
- Benzyl 2,2,2-trichloroethanimidoate #
- 81927-55-1
- A840218
- EN300-6496297
- DTXSID301002319
- B1483
- J-800239
- 2,2,2-TRICHLORO-ACETIMIDIC ACID BENZYL ESTER
- MFCD00000805
- SY013977
- O-benzyl 2,2,2-trichloroacetimidate
- AMY4117
- CS-M0017
- DS-17840
- Acetimidic acid, 2,2,2-trichloro-, benzyl ester (6CI)
- Phenylmethyl 2,2,2-trichloroethanimidate (ACI)
- 2,2,2-Trichloroethanimidic Acid Phenylmethyl Ester; 2,2,2-Trichloroacetimidic Acid Benzyl Ester; Benzyl Trichloroacetimidate; O-Benzyl 2,2,2-Trichloroacetimidate
- MDL： MFCD00000805
- Inchi： 1S/C9H8Cl3NO/c10-9(11,12)8(13)14-6-7-4-2-1-3-5-7/h1-5,13H,6H2
- InChI Key： HUZCTWYDQIQZPM-UHFFFAOYSA-N
- SMILES： ClC(C(OCC1C=CC=CC=1)=N)(Cl)Cl
- BRN： 2525375

Computed Properties

Exact Mass: 250.96700
Monoisotopic Mass: 250.967
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 197
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.1
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.6

Experimental Properties

Color/Form: Light brown liquid
Density: 1.359 g/mL at 25 °C(lit.)
Melting Point: No data available
Boiling Point: 106-114 °C/0.5 mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.545(lit.)
Solubility: Miscible with cyclohexane/dichloromethane.
PSA: 33.08000
LogP: 3.65040
Sensitiveness: Moisture Sensitive
Solubility: Not determined

Benzyl 2,2,2-trichloroacetimidate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P21;P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26
FLUKA BRAND F CODES：8-10-21
Hazardous Material Identification：
Storage Condition：2-8°C
Risk Phrases：R36/37/38

Benzyl 2,2,2-trichloroacetimidate Customs Data

HS CODE：2925290090
Customs Data：

China Customs Code:
2925290090

Overview:

2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Benzyl 2,2,2-trichloroacetimidate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY013977-5g	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1	≥98%	5g	¥40.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY013977-10g	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1	≥98%	10g	¥65.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY013977-25g	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1	≥98%	25g	¥161.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY013977-100g	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1	≥98%	100g	¥643.00	2025-04-12
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY013977-500g	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1	≥98%	500g	¥3020.00	2025-04-12
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B1483-25G	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1	>97.0%(GC)	25g	¥590.00	2024-04-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B140280-100g	Benzyl 2,2,2-trichloroacetimidate	81927-55-1	>97.0%(GC)	100g	¥999.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B140280-25g	Benzyl 2,2,2-trichloroacetimidate	81927-55-1	>97.0%(GC)	25g	¥399.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B140280-5g	Benzyl 2,2,2-trichloroacetimidate	81927-55-1	>97.0%(GC)	5g	¥99.90	2023-09-04
TRC	B316075-10g	Benzyl 2,2,2-Trichloroacetimidate	81927-55-1		10g	$ 98.00	2023-04-18

Benzyl 2,2,2-trichloroacetimidate Production Method

Production Method 1

100-51-6

81927-55-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane

Reference

Approaches to the Total Synthesis of Dictyostatin and Synthesis of epi-Dictyostatins

Zanato, Chiara, 2010, , ,

Production Method 2

100-51-6

81927-55-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide , Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane , Water

Reference

Synthesis of nonactic acid analogs: Formation of an original macrotetrolide

Coutable, Ludovic, 2007, , ,

Production Method 3

38768-81-9

81927-55-1

Reaction Conditions

1.1 Reagents: Potassium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Dichloromethane , Water

Reference

A simple access to trichloroacetimidates

Patil, Vijay J., Tetrahedron Letters, 1996, 37(9), 1481-4

Production Method 4

81927-55-1

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Diethyl ether ; 20 min, rt; rt → 0 °C
1.2 15 min, 0 °C; 60 min, 0 °C → 20 °C
2.1 -

Reference

Allyl trichloroacetimidate

Sivik, Mark R., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Production Method 5

100-51-6

81927-55-1

Reaction Conditions

1.1 Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Hexane ; 40 min, 0 °C

Reference

A Simple Method for the Preparation of Stainless and Highly Pure Trichloroacetimidates

Ikeuchi, Kazutada ; et al, Synlett, 2019, 30(11), 1308-1312

Production Method 6

51479-73-3

100-51-6

81927-55-1

Reaction Conditions

Reference

Allyl trichloroacetimidate

Sivik, Mark R., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-2

Benzyl 2,2,2-trichloroacetimidate Raw materials

Benzyl 2,2,2-trichloroacetimidate Preparation Products

Benzyl 2,2,2-trichloroacetimidate (81927-55-1)

Benzyl 2,2,2-trichloroacetimidate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:81927-55-1)2,2,2-三氯乙酰胺苄酯

Order Number:LE2611939

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:42

Price ($):discuss personally

Email:18501500038@163.com

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Cas no 81927-55-1 (Benzyl 2,2,2-trichloroacetimidate)

Benzyl 2,2,2-trichloroacetimidate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Benzyl 2,2,2-trichloroacetimidate Security Information

Benzyl 2,2,2-trichloroacetimidate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Benzyl 2,2,2-trichloroacetimidate Pricemore >>

Benzyl 2,2,2-trichloroacetimidate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Benzyl 2,2,2-trichloroacetimidate Raw materials

Benzyl 2,2,2-trichloroacetimidate Preparation Products

Benzyl 2,2,2-trichloroacetimidate Suppliers

Benzyl 2,2,2-trichloroacetimidate Related Literature

Related Categories

81927-55-1 (Benzyl 2,2,2-trichloroacetimidate) Related Products